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Introduction
Polonium-214 (²¹⁴Po) is a highly radioactive isotope of the element polonium. It is a member of

the uranium-238 decay chain and is notable for its extremely short half-life and high-energy

alpha particle emission. This guide provides a comprehensive overview of the known chemical

and physical properties of Polonium-214, with a focus on quantitative data, its decay

characteristics, and generalized experimental considerations for its detection. Due to its

instability, the chemical properties of ²¹⁴Po are inferred from the general chemical behavior of

polonium, a metalloid in Group 16 of the periodic table.

Physical Properties
Polonium-214 is characterized by its rapid decay and the energetic particles it emits. The key

physical data are summarized in the table below.
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Property Value

Symbol ²¹⁴Po

Atomic Number (Z) 84

Mass Number (A) 214

Atomic Mass 213.9952013 u[1][2]

Half-Life 164.3 µs (microseconds)[3][4]

Decay Mode Alpha (α) decay (100%)[1][3]

Decay Energy (Q-value) 7.83354 MeV[1]

Daughter Nuclide Lead-210 (²¹⁰Pb)[3][5]

Parent Nuclides Bismuth-214 (²¹⁴Bi), Radon-218 (²¹⁸Rn)[1][3]

Specific Activity 1.187 x 10²⁵ Bq/g[3]

Spin and Parity 0+[1]

Chemical Properties
Due to its extremely short half-life, experimental investigation of the specific chemical

properties of Polonium-214 is not feasible. However, its chemical behavior is expected to be

consistent with that of other polonium isotopes. Polonium is a metalloid and exhibits properties

of both metals and non-metals.[6][7]

Metallic Character: Polonium dissolves in dilute acids.[8][9]

Oxidation States: The most common oxidation state for polonium is +4. The +2 state is also

known.

Compounds: Polonium can form halides, oxides, and other salts. For instance, polonium

dioxide (PoO₂) is a known oxide.[9]

Decay Chain of Polonium-214
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Polonium-214 is a critical link in the uranium-238 decay chain. It is formed from the beta decay

of Bismuth-214 and alpha decays into the long-lived Lead-210. This decay process is a

significant contributor to the overall radioactivity of uranium ores.

Bi-214 Po-214β⁻ decay Pb-210α decay (164.3 µs)

Click to download full resolution via product page

Decay path leading to and from Polonium-214.

Experimental Protocols: Detection and Identification
Direct experimental manipulation of Polonium-214 is impractical. Therefore, its presence and

properties are typically inferred through the detection of its decay products or the decay of its

parent nuclide. A generalized workflow for the identification of Polonium-214 in a sample

containing its parent, Bismuth-214, is outlined below.

Generalized Experimental Workflow for ²¹⁴Po
Identification
The detection of ²¹⁴Po is intrinsically linked to the measurement of its alpha decay. This process

involves isolating the parent nuclide and then using a suitable detector to measure the

characteristic alpha particle energy of ²¹⁴Po.
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Sample Preparation

Detection and Analysis

Acquire Sample
(e.g., Uranium Ore)

Sample Dissolution
(Acid Digestion)

Chemical Separation of
Bismuth-214

Alpha Spectrometry
(e.g., Silicon Detector)

Introduce separated Bi-214
to detector setup

Energy Spectrum Analysis

Identify 7.69 MeV Alpha Peak
from Po-214 Decay
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Workflow for the detection of Polonium-214.
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Methodology:

Sample Acquisition and Preparation: A sample suspected of containing uranium and its

decay products is obtained. The sample is then dissolved, typically using strong acids, to

bring the elements into a solution.

Chemical Separation: Radiochemical separation techniques, such as ion exchange

chromatography or solvent extraction, are employed to isolate Bismuth-214 from other

elements in the sample. This step is crucial to reduce interference from other alpha-emitting

nuclides.

Alpha Spectrometry: The separated Bismuth-214 sample is placed in a vacuum chamber

with an alpha spectrometer, commonly a silicon detector. As the Bismuth-214 undergoes

beta decay to form Polonium-214, the subsequent immediate alpha decay of Polonium-214
is measured.

Data Analysis: The energy of the emitted alpha particles is recorded, generating an energy

spectrum.

Identification: A distinct peak at approximately 7.69 MeV in the alpha spectrum is the

characteristic signature of the alpha decay of Polonium-214. The extremely short half-life of

Polonium-214 means its decay is in secular equilibrium with its parent, Bismuth-214,

allowing for its quantification through the measurement of its decay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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